Cas no 1000565-07-0 (2-(2-Chloropyrimidin-5-yl)acetonitrile)

• Product Name: 2-(2-Chloropyrimidin-5-yl)acetonitrile
• CAS No: 1000565-07-0
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• CID: 4558491
• Update Time: 2023-08-10

2-(2-Chloropyrimidin-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyrimidin-5-yl)acetonitrile
• 5-Pyrimidineacetonitrile, 2-chloro-
• 2-Chloropyrimidine-5-acetonitrile
• SB57150
• BB 0261843
• 2-(2-Chloropyrimidin-5-yl)acetonitrile

• Inchi： 1S/C6H4ClN3/c7-6-9-3-5(1-2-8)4-10-6/h3-4H,1H2
• InChI Key： NZEDFNIVFKOLIV-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)CC#N

Computed Properties

• Exact Mass: 153.009375g/mol
• Monoisotopic Mass: 153.009375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.57g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 49.6